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(E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one (E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one
Brand Name: Vulcanchem
CAS No.: 134296-41-6
VCID: VC21247947
InChI: InChI=1S/C21H26N2O2S.C4H4O4/c1-17-6-4-7-18(16-17)25-14-12-22-11-10-21(24)23-13-5-15-26-20-9-3-2-8-19(20)23;5-3(6)1-2-4(7)8/h2-4,6-9,16,22H,5,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES: CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=CC(=O)O)C(=O)O
Molecular Formula: C25H30N2O6S
Molecular Weight: 486.6 g/mol

(E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one

CAS No.: 134296-41-6

Cat. No.: VC21247947

Molecular Formula: C25H30N2O6S

Molecular Weight: 486.6 g/mol

* For research use only. Not for human or veterinary use.

(E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one - 134296-41-6

Specification

CAS No. 134296-41-6
Molecular Formula C25H30N2O6S
Molecular Weight 486.6 g/mol
IUPAC Name (E)-but-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one
Standard InChI InChI=1S/C21H26N2O2S.C4H4O4/c1-17-6-4-7-18(16-17)25-14-12-22-11-10-21(24)23-13-5-15-26-20-9-3-2-8-19(20)23;5-3(6)1-2-4(7)8/h2-4,6-9,16,22H,5,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
Standard InChI Key DIQDGLYESHFMOW-UHFFFAOYSA-N
Isomeric SMILES CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=C/C(=O)O)\C(=O)O
SMILES CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=CC(=O)O)C(=O)O
Canonical SMILES CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=CC(=O)O)C(=O)O

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